(9-cis,13-cis)-Retinoic Acid Methyl Ester
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Overview
Description
(9-cis,13-cis)-Retinoic Acid Methyl Ester is a derivative of retinoic acid, a compound closely related to vitamin A. Retinoic acids are known for their significant roles in cellular growth, differentiation, and apoptosis. The (9-cis,13-cis) isomer is one of the geometric isomers of retinoic acid, characterized by the specific arrangement of
Properties
CAS No. |
68070-33-7 |
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Molecular Formula |
C21H30O2 |
Molecular Weight |
314.469 |
IUPAC Name |
methyl (2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate |
InChI |
InChI=1S/C21H30O2/c1-16(9-7-10-17(2)15-20(22)23-6)12-13-19-18(3)11-8-14-21(19,4)5/h7,9-10,12-13,15H,8,11,14H2,1-6H3/b10-7+,13-12+,16-9-,17-15- |
InChI Key |
SREQLAJQLXPNMC-PLKOQFSOSA-N |
SMILES |
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)OC)C)C |
Synonyms |
9,13-Di-cis-retinoic Acid Methyl Ester; Methyl 9,13-Di-cis-retinoate |
Origin of Product |
United States |
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